2-(3-methoxyphenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one

• IUPAC Name: 2-(3-methoxyphenyl)-4-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C24H15F3N4O3/c1-33-17-9-5-8-16(13-17)31-23(32)19-11-3-2-10-18(19)20(29-31)22-28-21(30-34-22)14-6-4-7-15(12-14)24(25,26)27/h2-13H,1H3
• InChI Key: IIHHDXAJQGAKOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=CC=C5)C(F)(F)F
• Molecular Formula: C24H15F3N4O3
• Molecular Weight: 464.4 g/mol

Description

2-(3-methoxyphenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C24H15F3N4O3 and its molecular weight is 464.404. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds related to the structure of 2-(3-methoxyphenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one have been synthesized and evaluated for their antimicrobial activities. A variety of derivatives, including 1,2,4-triazolo-, 1,3,4-oxadiazolo-, 1,3,4-thiadiazol-, and pyrazolo-phthalazine, have been identified to exhibit antimicrobial properties. The synthesis of these compounds aims at exploring their potential in combating microbial infections, with some showing promising results against various bacteria and fungi strains (El-Hashash, El-Kady, Taha, & El-Shamy, 2012; Sridhara, Reddy, Keshavayya, Goud, Somashekar, Bose, Peethambar, & Gaddam, 2010).

Antioxidant Activity

Further research into the chemical derivatives of this compound has explored its antioxidant capabilities. Specifically, a series of new 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives were screened for their antioxidant activity, revealing that certain compounds exhibit significant radical scavenging properties. This highlights the potential therapeutic benefits of these compounds in neutralizing harmful free radicals and contributing to the body's antioxidant defense system (Mallesha, Harish, Mohana, & Rekha, 2014).

Synthesis Methodologies

Innovative synthesis methods have been developed for compounds related to 2-(3-methoxyphenyl)-4-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one, demonstrating the versatility and adaptability of these chemical structures. Efficient one-pot, multi-component synthesis techniques have been applied to generate a variety of derivatives, showcasing the compound's potential as a versatile scaffold for developing pharmaceutical agents (Torkian, Dabiri, Salehi, & Bararjanian, 2011).

Structural Analysis and Design

Research into the structural characteristics and design of related compounds emphasizes the importance of precise molecular engineering for enhanced biological activity. Studies involving crystal structure analysis, Hirshfeld surface analysis, and density functional theory (DFT) calculations provide deep insights into the molecular interactions and stability of these compounds. Such analyses are crucial for understanding the fundamental properties that contribute to their biological activities (Kumara, Harish, Shivalingegowda, Tandon, Mohana, & Lokanath, 2017).